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Abstract
This technical guide provides a comprehensive overview of the organophosphate insecticide

Morphothion. It delves into the historical context of its discovery by Sandoz AG in the 1960s,

its chemical properties, and a detailed examination of its synthesis. The guide further explores

its mechanism of action as a potent acetylcholinesterase inhibitor, its toxicological profile in

mammals and other species, and its environmental fate. This document is intended for

researchers, scientists, and professionals in drug development and agrochemical research,

offering a detailed and authoritative resource on this significant, albeit now largely obsolete,

insecticide.

Introduction: The Rise of Organophosphates and
the Genesis of Morphothion
The mid-20th century marked a pivotal era in the development of synthetic pesticides, driven by

the need for increased agricultural productivity. Following the discovery of the insecticidal

properties of organophosphorus compounds in the 1930s and their subsequent development

during and after World War II, a new generation of chemical pest control agents emerged.[1][2]
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These compounds, known as organophosphates, offered high efficacy against a broad

spectrum of insect pests. It was within this scientific and industrial landscape that Sandoz AG, a

Swiss chemical and pharmaceutical company, embarked on its own agrochemical research,

leading to the development of several new insecticides.[3][4]

Morphothion, an organothiophosphate insecticide, was one such product of this era,

discovered in the 1960s.[5] It was developed as a contact and stomach poison with systemic

properties, effective against a range of sucking and biting insects in various crops. Though now

considered largely obsolete in many parts of the world, a technical examination of

Morphothion provides valuable insights into the structure-activity relationships, toxicological

properties, and environmental behavior of this class of insecticides.

Historical Development at Sandoz AG
While the precise timeline and individual researchers behind the discovery of Morphothion at

Sandoz are not extensively documented in readily available literature, the company's foray into

agrochemicals began in the 1940s.[3] The first pesticide developed by Sandoz was Copper

Sandoz, introduced in 1943.[3] This initial step into the agrochemical field laid the groundwork

for further research and development in the subsequent decades. The 1960s were a period of

significant expansion for Sandoz, including the acquisition of Biochemie GmbH in 1963, which

bolstered its production capabilities.[3] It was during this period of growth and diversification

that Sandoz's research and development efforts in insecticides intensified, leading to the

synthesis and characterization of Morphothion.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of Morphothion is

fundamental to comprehending its biological activity and environmental distribution.
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Property Value Source

IUPAC Name

O,O-dimethyl S-

morpholinocarbonylmethyl

phosphorodithioate

[5]

CAS Number 144-41-2 [1]

Molecular Formula C8H16NO4PS2 [1]

Molecular Weight 285.33 g/mol [5]

Physical State White crystalline solid [5]

Boiling Point 401.1°C at 760 mmHg [2]

Flash Point 196.4°C [2]

Vapor Pressure 1.21E-06 mmHg at 25°C [2]

Density 1.348 g/cm³ [2]

Synthesis of Morphothion
The synthesis of Morphothion involves a multi-step process culminating in the formation of the

active phosphorodithioate ester. While a specific, detailed industrial synthesis protocol is

proprietary, a plausible and commonly employed synthetic route for S-substituted O,O-dimethyl

phosphorodithioates can be outlined.

Proposed Synthesis Pathway
The commercial production of Morphothion is achieved through the esterification of dimethyl

phosphorodithioic acid with a morpholinocarbonylmethyl thiol intermediate.[5] The synthesis

commences with the preparation of 2-(morpholin-4-yl)acetyl chloride. This intermediate is then

reacted with dimethyl phosphorodithioate in a controlled environment, typically using an

organic solvent such as toluene or dichloromethane.[5] A base, commonly triethylamine, is

utilized to neutralize the byproducts of the reaction and drive the process to completion.[5]

Diagram: Proposed Synthesis of Morphothion
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Caption: A simplified workflow for the proposed synthesis of Morphothion.

Experimental Protocol: General Synthesis of S-
substituted O,O-dimethyl phosphorodithioates
This protocol provides a general methodology for the synthesis of S-substituted O,O-dimethyl

phosphorodithioates, which is analogous to the synthesis of Morphothion.

Preparation of O,O-Dimethyl phosphorodithioic acid: Phosphorus pentasulfide is reacted with

methanol in an inert solvent (e.g., toluene) under controlled temperature conditions. The

reaction is typically exothermic and requires careful addition of methanol.

Formation of the Chloroacetamide Intermediate: Morpholine is reacted with chloroacetyl

chloride in the presence of a base (e.g., triethylamine) to form N-(2-chloroacetyl)morpholine.
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Coupling Reaction: The O,O-Dimethyl phosphorodithioic acid is then reacted with N-(2-

chloroacetyl)morpholine in the presence of a base (e.g., potassium carbonate) in a suitable

solvent (e.g., acetone). The reaction mixture is typically stirred at room temperature or with

gentle heating to drive the reaction to completion.

Workup and Purification: The reaction mixture is filtered to remove inorganic salts. The

filtrate is then washed with water and brine, dried over an anhydrous salt (e.g., sodium

sulfate), and the solvent is removed under reduced pressure. The resulting crude product

can be purified by crystallization or column chromatography to yield pure Morphothion.

Mechanism of Action: Acetylcholinesterase
Inhibition
Like other organophosphate insecticides, Morphothion exerts its toxic effects by inhibiting the

enzyme acetylcholinesterase (AChE).[5] AChE is a critical enzyme in the nervous system of

both insects and mammals, responsible for the hydrolysis of the neurotransmitter acetylcholine

(ACh) into choline and acetic acid. This process terminates the nerve impulse at cholinergic

synapses.

Diagram: Mechanism of Acetylcholinesterase Inhibition by Morphothion
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Caption: The inhibitory effect of Morphothion on normal synaptic function.
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The inhibition of AChE by Morphothion is an irreversible phosphorylation of the serine

hydroxyl group at the active site of the enzyme. This results in the accumulation of

acetylcholine in the synaptic cleft, leading to continuous stimulation of cholinergic receptors.

The overstimulation of these receptors in the central and peripheral nervous systems causes a

cascade of toxic effects, including tremors, convulsions, paralysis, and ultimately, death in

insects.

Experimental Protocol: Acetylcholinesterase Inhibition
Assay
The Ellman assay is a widely used method for determining AChE activity and can be adapted

to assess the inhibitory potential of compounds like Morphothion.

Reagent Preparation:

Phosphate buffer (0.1 M, pH 8.0)

DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) solution

Acetylthiocholine iodide (ATCI) solution (substrate)

AChE enzyme solution (from a commercial source or tissue homogenate)

Morphothion solutions of varying concentrations.

Assay Procedure (96-well plate format):

Add phosphate buffer to each well.

Add the Morphothion solution (or solvent control) to the respective wells.

Add the AChE enzyme solution to all wells except the blank.

Incubate for a defined period to allow for inhibitor-enzyme interaction.

Add the DTNB solution.

Initiate the reaction by adding the ATCI substrate.
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Data Acquisition and Analysis:

Measure the absorbance at 412 nm at regular intervals using a microplate reader.

The rate of change in absorbance is proportional to the AChE activity.

Calculate the percentage of inhibition for each Morphothion concentration compared to

the control.

Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of

enzyme activity).

Toxicology
The toxicity of Morphothion, like other organophosphates, is primarily due to its inhibition of

acetylcholinesterase. It is classified as a toxic substance if swallowed, in contact with skin, or if

inhaled.[6]

Acute Toxicity
Species Route of Exposure LD50 Value Source

Rat Oral 190 mg/kg [6]

Rat Dermal 283 mg/kg [6]

Chronic Toxicity
Long-term exposure to organophosphates can lead to a condition known as organophosphate-

induced delayed polyneuropathy (OPIDP), which is characterized by damage to peripheral

nerves. However, specific data on the chronic toxicity of Morphothion is limited.

Ecotoxicity
Morphothion is classified as very toxic to aquatic life with long-lasting effects.[6] This high

toxicity to non-target aquatic organisms is a significant environmental concern. Specific

ecotoxicity data for various species are crucial for a comprehensive risk assessment, though

detailed published values for Morphothion are scarce.
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Environmental Fate
The persistence and degradation of Morphothion in the environment are key factors in

determining its overall environmental impact. Organothiophosphate insecticides are subject to

several degradation processes.

Hydrolysis
Hydrolysis is a major pathway for the degradation of organophosphates in the environment,

particularly in water and moist soil. The rate of hydrolysis is influenced by pH and temperature.

Generally, hydrolysis is more rapid under alkaline conditions.

Biodegradation
Soil microorganisms play a significant role in the degradation of organophosphate insecticides.

The rate of biodegradation depends on various factors, including soil type, organic matter

content, temperature, and moisture.[7]

Photolysis
Sunlight can also contribute to the degradation of pesticides on plant surfaces and in the upper

layers of water bodies. The extent of photolysis depends on the wavelength and intensity of

light and the presence of photosensitizing agents.

The environmental half-life of a pesticide is the time it takes for 50% of the applied amount to

dissipate or degrade. Specific half-life data for Morphothion in different environmental

compartments are not readily available in recent literature, reflecting its diminished use.

However, based on the behavior of similar organothiophosphates, it is expected to have a

moderate persistence in the environment.

Metabolism and Biotransformation
The metabolism of Morphothion in living organisms is a critical determinant of its toxicity and

persistence. The biotransformation of organophosphates generally involves two phases of

reactions.[8]

Phase I Metabolism
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Phase I reactions typically involve oxidation, reduction, or hydrolysis.[8] For

organothiophosphates like Morphothion, a key activation step is oxidative desulfuration, where

the P=S bond is converted to a P=O bond by cytochrome P450 enzymes. This creates the

"oxon" analogue, which is a much more potent inhibitor of acetylcholinesterase. Hydrolysis of

the ester linkages by esterases is a major detoxification pathway.[6]

Phase II Metabolism
Phase II reactions involve the conjugation of the parent compound or its Phase I metabolites

with endogenous molecules, such as glutathione, glucuronic acid, or sulfate.[8] These

conjugation reactions increase the water solubility of the compounds, facilitating their excretion

from the body.

Diagram: General Metabolic Pathways of Organothiophosphate Insecticides
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Caption: An overview of the primary metabolic transformations of organothiophosphate

insecticides.
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Analytical Methods for Residue Detection
The detection of Morphothion residues in environmental and biological samples is essential

for monitoring and regulatory purposes. Various analytical techniques can be employed for this

purpose.

Gas Chromatography (GC): GC coupled with a flame photometric detector (FPD) or a mass

spectrometer (MS) is a common method for the analysis of organophosphate pesticide

residues.

High-Performance Liquid Chromatography (HPLC): HPLC with UV or MS detection can also

be used for the separation and quantification of Morphothion and its metabolites.

Sample preparation typically involves extraction with an organic solvent, followed by a cleanup

step to remove interfering substances. Solid-phase extraction (SPE) is a widely used technique

for sample cleanup and concentration.

Conclusion
Morphothion represents a significant chapter in the history of organophosphate insecticides.

Its development by Sandoz AG in the 1960s was a part of the broader scientific endeavor to

enhance agricultural productivity through chemical pest control. While its use has declined due

to concerns about its toxicity and environmental impact, the study of Morphothion continues to

provide valuable knowledge for the development of safer and more selective insecticides. This

technical guide has provided a detailed overview of its history, chemistry, mechanism of action,

toxicology, and environmental fate, serving as a comprehensive resource for the scientific

community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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